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Compound of Interest

5-Bromo-2-methyl-1,3-
Compound Name: o
dinitrobenzene

Cat. No.: B1282729

An In-Depth Technical Guide to 4-Bromo-2,6-dinitrotoluene: Properties, Synthesis, and
Applications

Introduction

4-Bromo-2,6-dinitrotoluene is a substituted aromatic compound of significant interest in the
fields of organic synthesis and materials science. Its unique molecular architecture, featuring a
toluene backbone substituted with a bromine atom and two nitro groups, renders it a versatile
intermediate for the synthesis of a variety of more complex molecules. The strategic placement
of these functional groups allows for a range of chemical transformations, making it a valuable
building block for researchers and chemical development professionals. This guide provides a
comprehensive overview of the properties, synthesis, and key applications of 4-Bromo-2,6-
dinitrotoluene, with a focus on providing practical insights for its use in a laboratory and
industrial setting.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Bromo-2,6-dinitrotoluene is
essential for its safe handling, storage, and application in chemical synthesis. The compound is
a yellow crystalline solid at room temperature and is generally insoluble in water but soluble in
common organic solvents.[1]
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Property Value Source

CAS Number 95192-64-6 [11[2][3]141[5]116]
Molecular Formula C7HsBrN20a4 [11[2][4]1[5]16]
Molecular Weight 261.03 g/mol [2][4]5][6]
Appearance Yellow crystalline powder/solid [1112]

Melting Point 86-95 °C [1][2][3]

Boiling Point 314.2 £ 37.0 °C at 760 mmHg [3]

Density 1.8+ 0.1 g/cm3 [11[3]

- Insoluble in water; Soluble in
Solubility ] [1]
organic solvents.

Flash Point 143.8 + 26.5 °C [3]

Synthesis of 4-Bromo-2,6-dinitrotoluene

The synthesis of 4-Bromo-2,6-dinitrotoluene can be approached through various synthetic
routes. A common strategy involves the nitration of a bromotoluene precursor or the
bromination of a dinitrotoluene. The choice of route often depends on the availability of starting
materials and the desired regioselectivity. Below is a representative synthetic protocol for a
related compound, 4-bromo-2-nitrotoluene, which illustrates the general principles that can be
adapted for the synthesis of 4-Bromo-2,6-dinitrotoluene. The key is the careful control of
reaction conditions to achieve the desired substitution pattern.

lllustrative Synthetic Workflow: Synthesis of a
Bromonitrotoluene
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Caption: Synthetic workflow for a bromonitrotoluene.

Experimental Protocol (Adapted from a similar
synthesis)

This protocol is a representative example of a Sandmeyer reaction, a versatile method for the
synthesis of aryl halides from aryl amines.[3]
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Materials:

4-Amino-2-nitrotoluene

Hydrobromic acid (48%)

Sodium nitrite (NaNO32)

Copper(l) bromide (CuBr)

Water (H20)
e Ice
Procedure:

o Diazotization:

o In a 3-necked flask equipped with a condenser and addition funnel, slurry 4-amino-2-
nitrotoluene in water.

o Heat the suspension to reflux and add 48% hydrobromic acid dropwise.
o Maintain reflux for 20 minutes, then cool the mixture to 0°C in an ice bath.

o Slowly add a solution of sodium nitrite in water dropwise while maintaining the
temperature at 0°C.

o Stir the resulting diazonium salt solution at 0°C for 15 minutes.
e Sandmeyer Reaction:

o In a separate flask, prepare a mixture of copper(l) bromide in water and 48% hydrobromic
acid, and cool it to 0-5°C.

o Add the diazonium salt solution dropwise to the mechanically stirred CuBr mixture.

o Work-up and Purification:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Stir the thick suspension at room temperature for 20 minutes, then heat on a steam bath
for an additional 20 minutes.

o Allow the mixture to stand overnight.

o Purify the crude product by steam distillation to afford 4-bromo-2-nitrotoluene as yellow
prisms.

Causality of Experimental Choices:

e The low temperature during diazotization is critical to prevent the decomposition of the
unstable diazonium salt.

e The use of copper(l) bromide as a catalyst is a hallmark of the Sandmeyer reaction,
facilitating the displacement of the diazonium group with a bromide.

o Steam distillation is an effective purification method for volatile, water-immiscible organic
compounds.

Reactivity and Applications

The synthetic utility of 4-Bromo-2,6-dinitrotoluene stems from the reactivity of its functional
groups. The nitro groups are electron-withdrawing, deactivating the aromatic ring towards
electrophilic substitution but activating it for nucleophilic aromatic substitution. The bromine
atom can participate in a variety of cross-coupling reactions, and the nitro groups can be
reduced to amines, which are themselves versatile functional groups.

Key Applications:

 Intermediate in Pharmaceutical Synthesis: This compound serves as a crucial building block
in the synthesis of active pharmaceutical ingredients (APIs).[1] The presence of multiple
reactive sites allows for the construction of complex molecular scaffolds.

e Precursor in Agrochemicals: It is utilized in the production of herbicides and pesticides.[1]
The toxophoric properties of the dinitrotoluene moiety can be harnessed in the design of new
crop protection agents.
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» Dye and Pigment Industry: The chromophoric nature of the dinitrophenyl group makes it a
useful precursor in the synthesis of dyes and pigments.[1]

» Organic Synthesis: In a broader sense, it is a versatile reagent in organic synthesis, enabling
access to a wide range of substituted aromatic compounds.

Logical Relationship of Structure to Application
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Caption: Structure-activity relationship of 4-Bromo-2,6-dinitrotoluene.

Analytical Methods

The purity and identity of 4-Bromo-2,6-dinitrotoluene are typically confirmed using a
combination of chromatographic and spectroscopic techniques.

e Gas Chromatography (GC): GC coupled with a suitable detector (e.g., Flame lonization
Detector - FID, or Mass Spectrometry - MS) is a powerful tool for assessing the purity of the
compound and identifying any volatile impurities.

e High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is another
common method for purity determination.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to confirm the presence of the key
functional groups, such as the nitro groups (strong absorptions around 1530 and 1350 cm™1)
and the C-Br bond.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
invaluable for confirming the exact structure of the molecule by providing information about
the chemical environment of the hydrogen and carbon atoms.
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Safety and Handling

4-Bromo-2,6-dinitrotoluene should be handled with care in a well-ventilated laboratory,

preferably in a chemical fume hood. It is important to wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.

Hazard Category

Precautionary Statement

Acute Toxicity (Oral, Dermal, Inhalation)

Harmful if swallowed, in contact with skin, or if
inhaled. Avoid breathing
dust/fume/gas/mist/vapors/spray.[7][8]

Skin Corrosion/Irritation

Causes skin irritation. Wash skin thoroughly
after handling.[7][8]

Eye Damage/Irritation

Causes serious eye irritation. Wear eye

protection.[7][8]

Respiratory Sensitization

May cause respiratory irritation. Use only

outdoors or in a well-ventilated area.[7][8]

Environmental Hazard

Harmful to aquatic life with long-lasting effects.

Avoid release to the environment.[7]

First-Aid Measures:

 In case of skin contact: Wash with plenty of soap and water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

« If inhaled: Remove person to fresh air and keep comfortable for breathing.

« If swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

Conclusion

4-Bromo-2,6-dinitrotoluene is a valuable and versatile chemical intermediate with a range of

applications in the pharmaceutical, agrochemical, and dye industries. Its synthesis, while
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requiring careful control of reaction conditions, is achievable through established organic
chemistry methodologies. A comprehensive understanding of its properties, reactivity, and safe
handling procedures is paramount for its effective and responsible use in research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282729#4-bromo-2-6-dinitrotoluene-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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